Cas no 2219376-22-2 (tert-butyl N-(2-ethyloxiran-2-yl)methylcarbamate)

• Product Name: tert-butyl N-(2-ethyloxiran-2-yl)methylcarbamate
• CAS No: 2219376-22-2
• MF: C₁₀H₁₉NO₃
• MW: 201.262763261795
• CID: 6027567
• PubChem ID: 165605626
• Update Time: 2025-10-30

tert-butyl N-(2-ethyloxiran-2-yl)methylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-(2-ethyloxiran-2-yl)methylcarbamate
• EN300-1708346
• tert-butyl N-[(2-ethyloxiran-2-yl)methyl]carbamate
• 2219376-22-2

• Inchi： 1S/C10H19NO3/c1-5-10(7-13-10)6-11-8(12)14-9(2,3)4/h5-7H2,1-4H3,(H,11,12)
• InChI Key： IRKGSBLKYAVPKF-UHFFFAOYSA-N
• SMILES： O1CC1(CNC(=O)OC(C)(C)C)CC

Computed Properties

• Exact Mass: 201.13649347g/mol
• Monoisotopic Mass: 201.13649347g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 50.9Ų

Additional information on tert-butyl N-(2-ethyloxiran-2-yl)methylcarbamate

Comprehensive Overview of tert-butyl N-(2-ethyloxiran-2-yl)methylcarbamate (CAS No. 2219376-22-2)

tert-butyl N-(2-ethyloxiran-2-yl)methylcarbamate (CAS No. 2219376-22-2) is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical chemistry and material science. This compound, often referred to by its chemical name or CAS number, is a key intermediate in the synthesis of various bioactive molecules. Its unique structure, featuring an oxirane ring and a carbamate group, makes it a versatile building block for researchers exploring new drug candidates and advanced materials.

The growing interest in tert-butyl N-(2-ethyloxiran-2-yl)methylcarbamate can be attributed to its potential applications in drug discovery and medicinal chemistry. With the rise of personalized medicine and targeted therapies, researchers are increasingly focusing on compounds like this to develop novel treatments for diseases such as cancer, neurodegenerative disorders, and infectious diseases. The compound's epoxide functionality allows for selective reactions with nucleophiles, enabling the creation of diverse molecular architectures.

In addition to its pharmaceutical applications, tert-butyl N-(2-ethyloxiran-2-yl)methylcarbamate is also being explored in the field of polymer chemistry. Its ability to act as a cross-linking agent or a monomer precursor has made it a subject of interest for developing high-performance polymers with tailored properties. This aligns with the current trend of sustainable and eco-friendly materials, as researchers seek to design polymers with reduced environmental impact.

One of the most frequently asked questions about tert-butyl N-(2-ethyloxiran-2-yl)methylcarbamate revolves around its synthesis and purification. The compound is typically prepared through multi-step organic reactions, involving the protection of functional groups and careful control of reaction conditions. Advanced techniques such as column chromatography and recrystallization are often employed to achieve high purity, which is critical for its subsequent use in sensitive applications.

Another hot topic related to this compound is its stability and storage. Given the presence of the oxirane ring, which is known for its reactivity, proper handling and storage conditions are essential to maintain the integrity of the compound. Researchers often inquire about the optimal temperature, humidity, and light exposure to ensure long-term stability, especially when the compound is used in large-scale industrial processes.

The safety profile of tert-butyl N-(2-ethyloxiran-2-yl)methylcarbamate is another area of interest. While it is not classified as a hazardous material, standard laboratory precautions should be followed to minimize exposure. This includes the use of personal protective equipment (PPE) such as gloves and goggles, as well as working in a well-ventilated area. These precautions are particularly relevant given the increasing emphasis on workplace safety and regulatory compliance in chemical industries.

From a commercial perspective, the demand for tert-butyl N-(2-ethyloxiran-2-yl)methylcarbamate is expected to grow, driven by its applications in high-value chemical synthesis. Suppliers and manufacturers are focusing on scaling up production while maintaining quality, addressing the needs of both academic and industrial researchers. This trend is reflected in the rising number of patents and publications citing the compound, highlighting its importance in modern chemistry.

In conclusion, tert-butyl N-(2-ethyloxiran-2-yl)methylcarbamate (CAS No. 2219376-22-2) is a compound of significant scientific and industrial relevance. Its unique chemical properties and broad applicability make it a valuable tool for researchers exploring new frontiers in pharmaceuticals, materials science, and beyond. As the scientific community continues to uncover its potential, this compound is poised to play a pivotal role in the development of next-generation technologies and therapies.